Cas no 40310-33-6 (4-Methoxyphenyl-(2-thienyl)methanol)

4-Methoxyphenyl-(2-thienyl)methanol structure
40310-33-6 structure
Product Name:4-Methoxyphenyl-(2-thienyl)methanol
CAS No:40310-33-6
MF:C12H12O2S
MW:220.287482261658
MDL:MFCD02578884
CID:2681684
PubChem ID:3144579
Update Time:2023-11-03

4-Methoxyphenyl-(2-thienyl)methanol Chemical and Physical Properties

Names and Identifiers

    • 40310-33-6
    • SCHEMBL14629738
    • SR-01000315971-1
    • (4-METHOXYPHENYL)(THIOPHEN-2-YL)METHANOL
    • AKOS003582997
    • 4-Methoxyphenyl-(2-thienyl)methanol
    • SR-01000315971
    • Oprea1_138656
    • Oprea1_794303
    • MDL： MFCD02578884
    • Inchi： 1S/C12H12O2S/c1-14-10-6-4-9(5-7-10)12(13)11-3-2-8-15-11/h2-8,12-13H,1H3
    • InChI Key： YDQODCKLZJJDCU-UHFFFAOYSA-N
    • SMILES： S1C=CC=C1C(C1C=CC(=CC=1)OC)O

Computed Properties

  • Exact Mass: 220.05580079g/mol
  • Monoisotopic Mass: 220.05580079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 57.7Ų

4-Methoxyphenyl-(2-thienyl)methanol Pricemore >>

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4-Methoxyphenyl-(2-thienyl)methanol Suppliers

Amadis Chemical Company Limited
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(CAS:40310-33-6)4-Methoxyphenyl-(2-thienyl)methanol
Order Number:A966359
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:18
Price ($):376.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:40310-33-6)4-Methoxyphenyl-(2-thienyl)methanol
A966359
Purity:99%
Quantity:1g
Price ($):376.0
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